N-(3-chlorophenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H20ClFN4O2/c22-16-4-2-6-18(12-16)24-19(28)13-27-9-7-14(8-10-27)21-25-20(26-29-21)15-3-1-5-17(23)11-15/h1-6,11-12,14H,7-10,13H2,(H,24,28)
• InChI Key: NJGUCFBLENMYDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC(=CC=C3)F)CC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C21H20ClFN4O2
• Molecular Weight: 414.9 g/mol
• CAS No.: 1251603-28-7

Description

N-(3-chlorophenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClFN4O2 and its molecular weight is 414.87. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

• Synthesis and Antibacterial Activity : A study synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. These compounds, including variations of the specified compound, showed moderate inhibitory activity against both Gram-negative and Gram-positive bacterial strains (Iqbal et al., 2017).

• Antibacterial and Anti-Enzymatic Potential : Another study focused on synthesizing N-substituted derivatives of a similar compound, evaluating them for antibacterial and anti-enzymatic potential. The findings indicated good inhibitory activity against Gram-negative bacterial strains (Nafeesa et al., 2017).

Molecular and Spectroscopic Analysis

• Spectral Analysis and Antibacterial Study : Research on N-substituted derivatives of the compound, with a focus on spectral analysis, revealed that these compounds exhibited moderate to significant antibacterial activity (Khalid et al., 2016).

• Spectroscopic and Quantum Mechanical Studies : A study synthesized and analyzed similar acetamide analogs, examining their potential in photovoltaic efficiency and ligand-protein interactions. This research provides insights into the electronic properties and potential biomedical applications of such compounds (Mary et al., 2020).

Pharmaceutical and Therapeutic Applications

• Antimicrobial Agents : Research on various 1,3,4-oxadiazole and acetamide derivatives, including the compound , demonstrated potent antimicrobial properties. These findings highlight the potential of such compounds in developing new antimicrobial treatments (Parikh & Joshi, 2014).

• Alzheimer's Disease Treatment Candidates : A study synthesized new N-substituted derivatives to evaluate them as drug candidates for Alzheimer's disease. The compounds demonstrated enzyme inhibition activity against acetylcholinesterase, suggesting potential therapeutic applications (Rehman et al., 2018).